N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide

• IUPAC Name: N-[(4-bromophenyl)carbamothioyl]-4-butoxybenzamide
• InChI: InChI=1S/C18H19BrN2O2S/c1-2-3-12-23-16-10-4-13(5-11-16)17(22)21-18(24)20-15-8-6-14(19)7-9-15/h4-11H,2-3,12H2,1H3,(H2,20,21,22,24)
• InChI Key: FQIMSYJJEUYEMF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Br
• Molecular Formula: C18H19BrN2O2S
• Molecular Weight: 407.3 g/mol

Description

N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide, also known as BPTES, is a small molecule inhibitor that targets the enzyme glutaminase. Glutaminase is an important enzyme that converts glutamine to glutamate, and it plays a crucial role in cancer cell metabolism. BPTES has been studied extensively for its potential as an anticancer drug, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide binds to the active site of glutaminase, preventing it from converting glutamine to glutamate. This leads to a reduction in the levels of glutamate, which is an important source of energy for cancer cells. As a result, cancer cells are unable to grow and proliferate, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting glutaminase activity, this compound has been shown to reduce the levels of glutamate and other amino acids in cancer cells. This compound has also been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide has a number of advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also highly selective for glutaminase, with little or no effect on other enzymes. However, this compound has some limitations as well. It is relatively unstable and can degrade over time, which can affect its efficacy. In addition, this compound has poor solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of future directions for research on N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide. One area of interest is the development of more stable and water-soluble analogs of this compound that can be used in a wider range of experiments. Another area of interest is the investigation of the potential of this compound as a combination therapy with other anticancer drugs. Finally, further studies are needed to better understand the mechanism of action of this compound and its effects on cancer cells.

Synthesis Methods

N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide can be synthesized using a variety of methods, including the reaction of 4-butoxybenzoic acid with thionyl chloride, followed by reaction with 4-bromoaniline and then with thiourea. Other methods include the reaction of 4-bromoaniline with 4-butoxybenzoyl isothiocyanate, or the reaction of 4-bromoaniline with 4-butoxybenzoyl chloride followed by reaction with ammonium thiocyanate.

Scientific Research Applications

N-{[(4-bromophenyl)amino]carbonothioyl}-4-butoxybenzamide has been extensively studied for its potential as an anticancer drug. Studies have shown that this compound can selectively inhibit glutaminase activity in cancer cells, leading to reduced cell proliferation and increased cell death. This compound has been shown to be effective against a variety of cancer types, including breast cancer, lung cancer, and leukemia.